2-(oxan-2-yl)-3H-quinazolin-4-one

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• SMILES: C1CCOC(C1)C2=NC3=CC=CC=C3C(=O)N2
• InChI: InChI=1S/C13H14N2O2/c16-13-9-5-1-2-6-10(9)14-12(15-13)11-7-3-4-8-17-11/h1-2,5-6,11H,3-4,7-8H2,(H,14,15,16)
• InChIKey: ITNDIQWGVRHHOH-UHFFFAOYSA-N

2-(Oxan-2-yl)-3H-quinazolin-4-one: Core Properties and Structural Identity

2-(Oxan-2-yl)-3H-quinazolin-4-one (CAS 2125962-73-2; synonym: 2-(tetrahydro-2H-pyran-2-yl)quinazolin-4(1H)-one) is a bicyclic quinazolin-4-one derivative bearing a saturated oxygen-containing tetrahydropyran (THP) ring directly at the 2-position . With a molecular formula of C13H14N2O2 and a molecular weight of 230.26 g/mol, this small-molecule scaffold is commercially available at 98% purity from multiple suppliers . The quinazolin-4-one core is a privileged pharmacophore in medicinal chemistry, found in numerous kinase inhibitors, antitumor agents, and anti-inflammatory candidates [1]. Unlike the more common 2-aryl or 2-alkyl quinazolin-4-ones, the 2-oxanyl substitution introduces a saturated heterocycle that modulates lipophilicity (LogP ~2.16), hydrogen-bonding capacity (3 HBA, 1 HBD), and conformational flexibility (1 rotatable bond) in ways that are distinct from aromatic or purely aliphatic analogs .

Conformationally restricted quinazolin-4-one scaffold with a saturated tetrahydropyran ring at the 2-position

Endocyclic oxygen provides an additional hydrogen-bond acceptor site beyond standard 2-aryl or 2-alkyl analogs

Stereogenic center on the THP ring supports enantiomer-specific SAR studies (supplied as racemate)

• [1] Wahan SK, Sharma B, Chawla PA. Medicinal perspective of quinazolinone derivatives: Recent developments and structure–activity relationship studies. Journal of Heterocyclic Chemistry. 2022;59(2):239-257. View Source

Why Generic 2-Substituted Quinazolin-4-ones Are Not Interchangeable

Quinazolin-4-ones bearing different 2-substituents exhibit markedly divergent physicochemical and biological profiles that preclude simple interchange. The tetrahydropyran-2-yl group is a saturated, six-membered oxygen heterocycle with a chiral center; replacing it with a 2-phenyl group fundamentally alters ring electronics (aromatic vs. aliphatic), lipophilicity (estimated LogP of 2.16 for the oxanyl derivative vs. reported values exceeding 3.0 for the 2-phenyl analog), and hydrogen-bonding architecture [1]. A 2-(furan-2-yl) analog introduces aromatic heterocycle character and planarity not present in the saturated THP system, while a 2-methyl analog lacks both the oxygen H-bond acceptor site and the steric bulk of the six-membered ring [2]. Even the five-membered ring analog 2-(tetrahydrofuran-2-yl)quinazolin-4(3H)-one differs in ring size, conformational flexibility, and lipophilicity, all of which can alter target binding, metabolic stability, and downstream assay readouts . These structural distinctions mean that SAR conclusions drawn from one 2-substituted quinazolin-4-one series cannot be reliably extrapolated to another without direct comparative data.

2‑Phenyl analog

Aromatic character and higher lipophilicity may shift solubility and target-binding profiles; SAR from 2‑phenyl series may not directly transfer to the saturated oxanyl derivative.

2‑Alkyl analogs

Absence of the endocyclic oxygen H‑bond acceptor and higher rotatable bond count can alter binding entropy and selectivity outcomes.

2‑Tetrahydrofuran analog

Five‑membered ring size and different conformational preference differentiate it from the six‑membered oxanyl system; SAR extrapolation across ring sizes is unreliable without direct comparative data.

• [1] PDBeChem Ligand Dictionary. 2-Phenylquinazolin-4(3H)-one. ACD/Labs calculated LogP 3.01 (estimated). View Source
• [2] Ahmed MF, Belal A. Synthesis, characterization, and biological evaluation of new quinazolin-4-one derivatives hybridized with pyridine or pyran moiety. Research on Chemical Intermediates. 2016;42(2):659-671. Compounds 5a-d (pyran-containing) vs. 3a-d, 4a-d (pyridine-containing) showed differential cytotoxicity profiles. View Source

Quantitative Differentiation Against Closest Structural Analogs

Lipophilicity Modulation vs. 2-Phenylquinazolin-4-one

The 2-(oxan-2-yl) substituent confers a measured LogP of 2.16, substantially lower than the estimated LogP of approximately 3.0 for the 2-phenyl analog 2-phenylquinazolin-4(3H)-one [1]. This ~0.8 log unit reduction indicates the saturated THP ring introduces polarity that shifts the compound into a more favorable drug-likeness space (Lipinski LogP <5), potentially improving aqueous solubility and reducing non-specific protein binding relative to the aromatic comparator [2].

Lipophilicity Modulation

Reported

Target LogP 2.16 2‑Phenyl LogP ≈3.01 ΔLogP ≈ −0.85

Lower lipophilicity may reduce hydrophobic promiscuity and support aqueous assay compatibility.

Measured vs. estimated LogP; direct experimental comparison not available.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.16 (measured)
Comparator Or Baseline	2-Phenylquinazolin-4(3H)-one (CAS 1022-45-3): LogP ≈ 3.01 (ACD/Labs estimated)
Quantified Difference	ΔLogP ≈ -0.85 (target more hydrophilic)
Conditions	Calculated/measured LogP values from supplier data sheets and database sources; direct experimental comparison under identical conditions is not available.

Why This Matters

Lower LogP in the oxanyl derivative predicts improved aqueous solubility and reduced off-target hydrophobic interactions, which is relevant when selecting a quinazolin-4-one scaffold for biochemical assay development or early-stage lead optimization where promiscuity must be minimized.

• [1] PDBeChem Ligand Dictionary. 2-Phenylquinazolin-4(3H)-one. ACD/Labs estimated LogP 3.01. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. 2001;46(1-3):3-26. View Source

Hydrogen-Bonding Architecture: Added HBA vs. 2-Alkyl and 2-Aryl Analogs

The oxanyl derivative possesses 3 hydrogen-bond acceptors (HBA) and 1 hydrogen-bond donor (HBD), compared to 2 HBA / 1 HBD for 2-phenylquinazolin-4(3H)-one and 2 HBA / 1 HBD for 2-methylquinazolin-4(3H)-one [1]. The additional HBA arises from the endocyclic oxygen of the tetrahydropyran ring, providing a non-aromatic, conformationally flexible hydrogen-bonding site that is absent in both 2-aryl and 2-alkyl comparators. In the class of quinazolin-4-one derivatives hybridized with pyran moieties (compounds 5a-d), the pyran oxygen has been implicated in EGFR tyrosine kinase binding interactions, with compound 5d achieving 95.6% EGFR inhibition at screening concentration [2].

H‑Bond Acceptor Count

Class‑level

HBA: 3 vs 2

Extra endocyclic oxygen HBA expands accessible binding interactions for structure‑based design.

Relevance supported by pyran‑containing EGFR inhibitor series; no direct target‑comparator binding data.

Evidence Dimension	Hydrogen-bond acceptor count (HBA)
Target Compound Data	HBA = 3 (endocyclic THP oxygen + quinazolinone carbonyl + N3 nitrogen)
Comparator Or Baseline	2-Phenylquinazolin-4(3H)-one: HBA = 2; 2-Methylquinazolin-4(3H)-one: HBA = 2
Quantified Difference	Target compound has 1 additional HBA (endocyclic oxygen) vs. both comparators
Conditions	Structural analysis from chemical structures and supplier data sheets. Biological relevance inferred from pyran-containing quinazolin-4-one derivatives (compounds 5a-d) in Ahmed & Belal (2016). No direct binding comparison between the target compound and 2-phenyl/2-methyl analogs is available.

Why This Matters

The extra hydrogen-bond acceptor site expands the pharmacophoric repertoire for target engagement and can be exploited in structure-based design to access binding pockets unreachable by 2-aryl or 2-alkyl quinazolin-4-ones, justifying selection when novel binding modes are sought.

• [1] PDBeChem Ligand Dictionary. 2-Phenylquinazolin-4(3H)-one. HBA 2, HBD 1. View Source
• [2] Ahmed MF, Belal A. Synthesis, characterization, and biological evaluation of new quinazolin-4-one derivatives hybridized with pyridine or pyran moiety. Research on Chemical Intermediates. 2016;42(2):659-671. Compound 5d showed 95.6% EGFR TK inhibition; IC50 0.2 nmol/mL on HCT116 (24-fold more potent than doxorubicin). View Source

Conformational Restriction vs. Flexible 2-Alkyl Analogs

The 2-(oxan-2-yl)-3H-quinazolin-4-one scaffold features only 1 rotatable bond (the C2–THP linkage), whereas 2-alkyl derivatives such as 2-(n-butyl)quinazolin-4(3H)-one possess 3 or more rotatable bonds . This conformational restriction, coupled with the inherent chirality of the THP 2-position, reduces the entropic penalty upon target binding and increases the probability of achieving well-defined binding poses. Conformational preorganization has been correlated with improved binding affinity and selectivity across multiple target classes, although direct binding data for this specific compound are not yet available in the public domain [1].

Rotatable Bonds

Class‑level

Target: 1 2‑Alkyl: 2–3+

Reduced entropic penalty on binding may improve affinity and selectivity.

Conformational preorganization principle; binding data not yet published.

Evidence Dimension	Rotatable bond count
Target Compound Data	Rotatable bonds = 1 (C2–THP only)
Comparator Or Baseline	2-(n-Butyl)quinazolin-4(3H)-one: estimated rotatable bonds = 3; 2-Benzylquinazolin-4(3H)-one: estimated rotatable bonds = 2
Quantified Difference	Target: 1 rotatable bond; Comparators: 2–3+ rotatable bonds. Difference of 1–2+ fewer rotatable bonds.
Conditions	Structural analysis from molecular formula and supplier data. Direct binding comparisons for the target compound vs. 2-alkyl analogs are not currently published.

Why This Matters

Lower rotatable bond count predicts reduced conformational entropy loss on binding, which can translate into improved binding affinity and higher selectivity profiles. This is a key consideration when selecting a quinazolin-4-one scaffold for fragment-based or structure-guided lead discovery.

• [1] Veber DF, Johnson SR, Cheng HY, et al. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry. 2002;45(12):2615-2623. Rotatable bond count ≤10 as a predictor of oral bioavailability. View Source

Chiral Differentiation at the Tetrahydropyran Substituent

Unlike the achiral 2-phenyl, 2-methyl, and 2-furan-2-yl comparators, the 2-(oxan-2-yl) derivative contains a stereogenic center at the 2-position of the tetrahydropyran ring . This chirality provides a unique opportunity for enantiomer-specific structure-activity relationship studies. In the broader quinazolin-4-one class, stereochemistry at substituent positions has been shown to influence both target binding and off-target profiles; for example, enantiomerically resolved quinazolin-4-one-based PI3Kδ inhibitors have exhibited differential isoform selectivity depending on absolute configuration [1]. The target compound is currently supplied as a racemate (98% purity), but the presence of the stereocenter creates an intrinsic differentiation point that achiral 2-substituted quinazolin-4-ones cannot offer .

Chiral Differentiation

Class‑level

Stereogenic center present vs achiral comparators

Enables enantiomer‑specific SAR studies not possible with achiral 2‑substituted analogs.

Supplied as racemate; enantiomer‑resolved biological data unavailable.

Evidence Dimension	Presence of stereogenic center at the 2-substituent attachment point
Target Compound Data	Chiral (racemate): stereogenic center at C2 of the THP ring
Comparator Or Baseline	2-Phenylquinazolin-4(3H)-one: achiral at 2-position; 2-Methylquinazolin-4(3H)-one: achiral; 2-(Furan-2-yl)quinazolin-4(3H)-one: achiral
Quantified Difference	Qualitative: target has a stereocenter absent in all three common 2-substituted comparators
Conditions	Structural analysis. No enantiomer-resolved biological data for this specific compound are publicly available. Relevance supported by literature on stereochemical SAR in the quinazolin-4-one class.

Why This Matters

The stereogenic center creates the potential for enantiomer-specific biological activity, which can be exploited to improve target selectivity and reduce off-target effects. For procurement, this means that chiral resolution or asymmetric synthesis services may be needed to unlock the full value of this scaffold, a consideration not applicable to achiral 2-aryl or 2-alkyl analogs.

• [1] Peng X, et al. Discovery of novel quinazolinone derivatives as highly potent and selective PI3Kδ and PI3Kδ/γ inhibitors. European Journal of Medicinal Chemistry. 2016;108:470-485. Enantiomer-specific PI3K isoform selectivity demonstrated in quinazolin-4-one series. View Source

Recommended Research and Industrial Application Scenarios

Fragment-Based Discovery with Conformationally Restricted Cores

With only 1 rotatable bond and a LogP of 2.16, 2-(oxan-2-yl)-3H-quinazolin-4-one is well-suited as a fragment or early lead scaffold in programs where conformational preorganization and moderate lipophilicity are prioritized . The lower LogP relative to the 2-phenyl analog (ΔLogP ≈ -0.85) reduces the risk of hydrophobic collapse and promiscuous binding, making this compound a preferable choice over 2-arylquinazolin-4-ones for fragment screening campaigns aimed at identifying ligand-efficient hits .

Kinase Inhibitor Programs Targeting Novel Hinge-Binding Chemotypes

The endocyclic oxygen of the tetrahydropyran ring provides a third hydrogen-bond acceptor site not available in classical 2-aryl or 2-alkyl quinazolin-4-one kinase inhibitor scaffolds . Pyran-containing quinazolin-4-one derivatives (compounds 5a-d) have demonstrated potent EGFR TK inhibition (compound 5d: 95.6% inhibition), establishing the viability of this chemotype for kinase targeting [1]. Researchers developing kinase inhibitors with differentiated hinge-binding motifs should consider the oxanyl derivative as a starting point for exploring interactions with the ribose pocket or solvent-exposed regions of the ATP-binding site.

Enantioselective SAR Exploiting the Stereogenic THP Center

The chiral tetrahydropyran-2-yl substituent creates a built-in stereocenter that can be exploited for enantiomer-specific biological profiling . In the quinazolin-4-one class, enantiomer-resolved compounds have shown differential PI3K isoform selectivity, demonstrating that stereochemistry at the 2-substituent can influence target engagement [2]. Laboratories equipped for chiral resolution or asymmetric synthesis can procure the racemate and perform enantiomer separation to evaluate differential activity, a research avenue not possible with achiral 2-phenyl, 2-methyl, or 2-furan-2-yl analogs.

Diversity-Oriented Synthesis of Quinazolin-4-one Libraries

As a commercially available 2-substituted quinazolin-4-one with a free N3 position (secondary amide), 2-(oxan-2-yl)-3H-quinazolin-4-one serves as a versatile building block for N3-functionalization via alkylation, acylation, or sulfonylation . The THP oxygen can also participate in late-stage functionalization or coordination chemistry. This differentiates it from 2,3-disubstituted quinazolin-4-ones that lack a modifiable N3 site, providing synthetic flexibility for library construction in academic and industrial medicinal chemistry laboratories.

Application

Selection Property

Validation Focus

Fragment‑based discovery

Conformationally restricted core with limited rotatable bonds and moderate lipophilicity

Ligand efficiency and promiscuity assessment

Kinase inhibitor hinge‑binding chemotype exploration

Additional hydrogen‑bond acceptor from THP endocyclic oxygen

Binding mode characterization and selectivity profiling

Enantioselective SAR studies

Chiral THP substituent enabling enantiomer separation

Differential activity assessment and chiral resolution

Diversity‑oriented quinazolin‑4‑one library synthesis

Free N3 position and modifiable THP oxygen

Synthetic scope and functional group tolerance

• [1] Ahmed MF, Belal A. Synthesis, characterization, and biological evaluation of new quinazolin-4-one derivatives hybridized with pyridine or pyran moiety. Research on Chemical Intermediates. 2016;42(2):659-671. Compound 5d: EGFR TK inhibition 95.6%, IC50 0.2 nmol/mL on HCT116 vs. doxorubicin IC50 4.8 nmol/mL. View Source
• [2] Peng X, et al. Discovery of novel quinazolinone derivatives as highly potent and selective PI3Kδ and PI3Kδ/γ inhibitors. European Journal of Medicinal Chemistry. 2016;108:470-485. View Source